Cas no 946381-25-5 (N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 946381-25-5
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 6377262
• PubChem ID: 26842272
• Update Time: 2025-10-30

N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• N-(3-acetamidophenyl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• 946381-25-5
• AKOS004958182
• F2227-0232
• N-(3-acetamidophenyl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• N-(3-acetamidophenyl)-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• Inchi： 1S/C22H21N5O3/c1-3-21-25-26-22(30-21)19-11-15-7-4-5-10-18(15)27(19)13-20(29)24-17-9-6-8-16(12-17)23-14(2)28/h4-12H,3,13H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key： OTIHWNMLWIXMKJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(CC)O1

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide: A Comprehensive Overview

The compound N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 946381-25-5) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines an acetamide group attached to a phenyl ring and an indole moiety substituted with a 1,3,4-oxadiazole ring. The presence of these functional groups makes it a promising candidate for various biological applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The indole moiety in this compound is known to exhibit significant bioactivity due to its ability to interact with various biological targets, such as kinases and receptors. The substitution pattern on the indole ring further enhances its pharmacological properties. For instance, the 5-ethyl group on the oxadiazole ring contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within the body.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed cross-coupling reactions and amidation techniques to achieve high yields and purity. These methods not only ensure the stability of the final product but also pave the way for large-scale production if required.

In terms of pharmacological activity, this compound has shown remarkable potential in preclinical studies. It has demonstrated selective inhibition against several cancer cell lines, making it a potential candidate for anticancer therapy. Additionally, its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases has been reported in recent literature.

The structural versatility of this compound allows for further modifications to enhance its therapeutic profile. For example, substituting the ethyl group on the oxadiazole ring with other alkyl groups could lead to improved pharmacokinetic properties. Furthermore, incorporating additional functional groups could expand its application beyond oncology into areas such as infectious diseases and cardiovascular disorders.

In conclusion, N-(3-acetamidophenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a valuable asset in drug discovery research.